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Compound of Interest

Compound Name: Pentyltriethoxysilane

CAS No.: 2761-24-2

Cat. No.: B1219003

Get Quote

For Immediate Reference: Essential Safety and Operational Protocols for

Pentyltriethoxysilane

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals working with Pentyltriethoxysilane (CAS No. 2761-24-2).

Adherence to these procedures is essential for ensuring laboratory safety and proper chemical

management.

Immediate Safety Information
Pentyltriethoxysilane is a combustible liquid that can cause skin, eye, and respiratory

irritation.[1] It is crucial to handle this chemical with appropriate personal protective equipment

in a well-ventilated area.

Personal Protective Equipment (PPE)
Proper PPE is the first line of defense against chemical exposure. The following table

summarizes the required PPE for handling Pentyltriethoxysilane.
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PPE Category Item Specification

Eye Protection Safety Goggles
Chemical splash goggles are

required.

Face Shield

Recommended when handling

larger quantities or when there

is a significant splash risk.

Hand Protection Gloves

Nitrile or butyl rubber gloves

are recommended. Ensure

gloves are regularly inspected

for signs of degradation or

perforation.

Body Protection Lab Coat
A flame-resistant lab coat

should be worn.

Chemical-Resistant Apron
Recommended when handling

larger quantities.

Respiratory Protection Respirator

Use a NIOSH-approved

respirator with organic vapor

cartridges if working outside of

a fume hood or if ventilation is

inadequate.

First Aid Measures
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek medical attention if

irritation develops.

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Seek medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.

Operational and Disposal Plans
Safe Handling and Storage
Handling:

Always work in a well-ventilated area, preferably within a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Avoid breathing vapor or mist.

Keep away from heat, sparks, and open flames.

Use non-sparking tools.

Ground all equipment to prevent static discharge.

Storage:
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Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances such as oxidizing agents and moisture.

Store under an inert atmosphere.[2]

Spill Cleanup Protocol
In the event of a spill, follow these steps:

Evacuate and Ventilate: Immediately evacuate the area and ensure adequate ventilation.

Remove all sources of ignition.

Don Appropriate PPE: Wear the personal protective equipment outlined in the table above.

Contain the Spill: Use an inert absorbent material, such as sand or earth, to contain the spill.

Do not use combustible materials like sawdust.

Collect the Absorbed Material: Carefully scoop the absorbed material into a sealable

container for disposal.

Decontaminate the Area: Clean the spill area with a suitable solvent, followed by washing

with soap and water.

Dispose of Waste: All contaminated materials, including absorbent pads and cleaning

supplies, must be disposed of as hazardous waste.

Disposal Plan
All waste containing Pentyltriethoxysilane must be treated as hazardous waste and disposed

of in accordance with local, state, and federal regulations.

Procedure for Unused or Waste Pentyltriethoxysilane:

Containerize: Collect waste in a clearly labeled, sealed container.

Segregate: Keep organosilane waste separate from other chemical waste streams.
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Professional Disposal: Arrange for disposal through a licensed hazardous waste disposal

company. Incineration in a permitted hazardous waste incinerator is a common disposal

method for organosilane waste.

Quantitative Data
The following table summarizes key quantitative data for Pentyltriethoxysilane.

Property Value

Molecular Formula C11H26O3Si

Molecular Weight 234.41 g/mol [1][2]

Boiling Point 205 °C[2]

Flash Point 83 °C[2]

Density 0.884 g/cm³[2]

Occupational Exposure Limits (OELs)

No specific OELs have been established for

Pentyltriethoxysilane. For the general class of

silanes, ACGIH recommends a Threshold Limit

Value (TLV) of 5 ppm as a Time-Weighted

Average (TWA).[3]

Experimental Protocols
This section outlines the standard operating procedure for the safe handling of

Pentyltriethoxysilane in a laboratory setting.

Step-by-Step Handling Procedure
Preparation:

Ensure a chemical fume hood is operational and available.

Gather all necessary materials, including Pentyltriethoxysilane, reaction vessels, and

any other reagents.
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Don all required personal protective equipment.

Dispensing:

Ground the container of Pentyltriethoxysilane and the receiving vessel to prevent static

discharge.

Slowly dispense the required amount of the chemical.

Keep the container sealed when not in use.

Reaction:

Conduct all reactions within the chemical fume hood.

Monitor the reaction for any signs of uncontrolled exotherm or pressure buildup.

Work-up and Purification:

Handle all subsequent steps, including extraction, washing, and purification, within the

fume hood.

Decontamination:

Thoroughly decontaminate all glassware and equipment that has come into contact with

Pentyltriethoxysilane. This can be done by rinsing with an appropriate solvent (e.g.,

acetone or ethanol) followed by washing with soap and water.

Waste Disposal:

Collect all liquid and solid waste in designated, labeled hazardous waste containers.

Visual Workflow
The following diagram illustrates the logical workflow for the safe handling of

Pentyltriethoxysilane.
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Safe Handling Workflow for Pentyltriethoxysilane

1. Preparation

2. Handling

3. Post-Handling

4. Disposal

Don PPE

Verify Fume Hood Operation

Gather Materials

Dispense Chemical

Conduct Reaction

Decontaminate Equipment

Segregate Waste

Containerize Waste

Professional Disposal

Click to download full resolution via product page

Caption: Workflow for the safe handling of Pentyltriethoxysilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Contact our Ph.D. Support Team for a compatibility check
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